Cas no 87363-03-9 (Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI))

Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI) structure
87363-03-9 structure
Product Name:Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI)
CAS No:87363-03-9
MF:C58H111NO7S
MW:966.569458246231
CID:706681
PubChem ID:18780347
Update Time:2025-04-19

Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI)
    • [3-[2-(hexadecanoylamino)-3-[(2-methylpropan-2-yl)oxy]-3-oxopropyl]sulfanyl-2-hexadecanoyloxypropyl] hexadecanoate
    • 1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]Hexadecanoic acid 1,2-ethanediyl ester
    • 3-(3-tert-Butoxy-3-oxo-2-palmitamidopropylthio)-propane-1,2-diyl dipalmitate
    • 3-(3-TERT-BUTOXY-3-OXO-2-PALMITAMIDOPROPYLTHIO)PROPANE-1,2-DIYL DIPALMITATE
    • Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]...
    • Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9C
    • FT-0682508
    • Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester(9ci)
    • 3-((3-(tert-Butoxy)-3-oxo-2-palmitamidopropyl)thio)propane-1,2-diyldipalmitate
    • DTXSID70596187
    • 3-{[3-tert-Butoxy-2-(hexadecanoylamino)-3-oxopropyl]sulfanyl}propane-1,2-diyl dihexadecanoate
    • AKOS015839811
    • 87363-03-9
    • 3-((3-(tert-Butoxy)-3-oxo-2-palmitamidopropyl)thio)propane-1,2-diyl dipalmitate
    • MDL: MFCD12912150
    • Inchi: 1S/C58H111NO7S/c1-7-10-13-16-19-22-25-28-31-34-37-40-43-46-54(60)59-53(57(63)66-58(4,5)6)51-67-50-52(65-56(62)48-45-42-39-36-33-30-27-24-21-18-15-12-9-3)49-64-55(61)47-44-41-38-35-32-29-26-23-20-17-14-11-8-2/h52-53H,7-51H2,1-6H3,(H,59,60)
    • InChI Key: GSRMFGLPZIIYJT-UHFFFAOYSA-N
    • SMILES: S(CC(C(=O)OC(C)(C)C)NC(CCCCCCCCCCCCCCC)=O)CC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 965.80800
  • Monoisotopic Mass: 965.80812605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 56
  • Complexity: 1130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 23
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 133.30000
  • LogP: 17.83590

Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI) Security Information

  • HazardClass:IRRITANT

Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI) Related Literature

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